Cas no 2229631-57-4 ([3,3-Difluoro-1-(2,4,5-trimethylphenyl)cyclobutyl]methanamine)

• Product Name: [3,3-Difluoro-1-(2,4,5-trimethylphenyl)cyclobutyl]methanamine
• CAS No: 2229631-57-4
• MF: C₁₄H₁₉F₂N
• MW: 239.304170846939
• CID: 6386391
• PubChem ID: 165678360
• Update Time: 2025-05-24

[3,3-Difluoro-1-(2,4,5-trimethylphenyl)cyclobutyl]methanamine Chemical and Physical Properties

Names and Identifiers

• 2229631-57-4
• [3,3-difluoro-1-(2,4,5-trimethylphenyl)cyclobutyl]methanamine
• EN300-1943613
• [3,3-Difluoro-1-(2,4,5-trimethylphenyl)cyclobutyl]methanamine

• Inchi： 1S/C14H19F2N/c1-9-4-11(3)12(5-10(9)2)13(8-17)6-14(15,16)7-13/h4-5H,6-8,17H2,1-3H3
• InChI Key： ZANBDWZENADKEH-UHFFFAOYSA-N
• SMILES： FC1(CC(CN)(C2C=C(C)C(C)=CC=2C)C1)F

Computed Properties

• Exact Mass: 239.14855593g/mol
• Monoisotopic Mass: 239.14855593g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 17
• Rotatable Bond Count: 2
• Complexity: 282
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.3
• Topological Polar Surface Area: 26Ų

Additional information on [3,3-Difluoro-1-(2,4,5-trimethylphenyl)cyclobutyl]methanamine

Introduction to [3,3-Difluoro-1-(2,4,5-trimethylphenyl)cyclobutyl]methanamine (CAS No. 2229631-57-4)

The compound [3,3-Difluoro-1-(2,4,5-trimethylphenyl)cyclobutyl]methanamine (CAS No. 2229631-57-4) is a highly specialized chemical entity with unique structural and functional properties. This compound belongs to the class of fluorinated cyclobutanes and has garnered significant attention in recent years due to its potential applications in various fields. The molecule consists of a cyclobutane ring substituted with two fluorine atoms at the 3-position and a methanamine group attached to the 1-position of the ring. The phenyl group at the 1-position is further substituted with three methyl groups at the 2, 4, and 5 positions, which adds to the complexity and functionality of the molecule.

Recent studies have highlighted the importance of fluorinated compounds in drug discovery and development. Fluorine atoms are known to enhance the pharmacokinetic properties of molecules by improving their lipophilicity and metabolic stability. In the case of [3,3-Difluoro-1-(2,4,5-trimethylphenyl)cyclobutyl]methanamine, the presence of two fluorine atoms at the cyclobutane ring is expected to confer similar benefits. Additionally, the cyclobutane ring itself is a strained structure that can potentially act as a rigid scaffold for molecular interactions.

The methanamine group attached to the cyclobutane ring introduces an amine functionality that can participate in hydrogen bonding and other non-covalent interactions. This feature makes the compound potentially useful in designing bioactive molecules with specific binding affinities. The trimethylphenyl group attached to the cyclobutane ring adds bulkiness and hydrophobicity to the molecule, which can influence its solubility and partition coefficients.

From a synthetic perspective, [3,3-Difluoro-1-(2,4,5-trimethylphenyl)cyclobutyl]methanamine represents a challenging target due to the complexity of its structure. The synthesis involves multiple steps, including cyclization reactions and fluorination processes. Researchers have explored various methodologies to construct this compound efficiently. For instance, recent advancements in transition-metal-catalyzed cycloaddition reactions have provided new avenues for assembling such complex structures.

In terms of applications, this compound has shown promise in several areas. Its unique combination of fluorinated cyclobutane and aromatic substituents makes it an interesting candidate for exploring its biological activity. Preliminary studies have indicated that it may exhibit potential as an inhibitor of certain enzymes or receptors. Furthermore, its structural features suggest that it could serve as a lead compound for developing novel therapeutic agents.

The development of such compounds also raises important considerations regarding their safety and environmental impact. Researchers are actively investigating the toxicity profiles and biodegradation pathways of fluorinated compounds like [3,3-Difluoro-1-(2,4,5-trimethylphenyl)cyclobutyl]methanamine. Understanding these aspects is crucial for ensuring their safe use in industrial and medical applications.

In conclusion, [3,3-Difluoro-1-(2,4,5-trimethylphenyl)cyclobutyl]methanamine (CAS No. 2229631-57-4) is a fascinating compound with significant potential in various fields due to its unique structure and functional groups. Ongoing research continues to uncover new insights into its synthesis methods and biological applications. As our understanding of this compound deepens further advancements are expected in its utilization across diverse industries.